1-(4-Acetylpiperazin-1-YL)butane-1,3-dione

• Molecular Formula: C10H16N2O3
• Molecular Weight: 212.25 g/mol
• IUPAC Name: 1-(4-acetylpiperazin-1-yl)butane-1,3-dione
• InChI: InChI=1S/C10H16N2O3/c1-8(13)7-10(15)12-5-3-11(4-6-12)9(2)14/h3-7H2,1-2H3
• InChI Key: RTGXHFOQJOVTLT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)N1CCN(CC1)C(=O)C

Description

1-(4-Acetylpiperazin-1-YL)butane-1,3-dione is a useful research compound. Its molecular formula is C10H16N2O3 and its molecular weight is 212.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20.8 g (0.17 mol) 1-acetylpiperazine in 50 ml tetrahydrofuran were added dropwise to a solution of 13 g of diketene (0.16 mol) in 200 ml tetrahydrofuran at −5 to 0° C. After 1 h stirring at 0° C. no more starting material was detected by thin layer chromatography. The reaction mixture was evaporated and the residue purified by column chromatography. This gave 27.2 g (0.13 mol, 83% yield) of a colorless oil.